Cas no 139008-98-3 (Benzoic acid, 2-[(3-fluorophenyl)thio]-)

• Product Name: Benzoic acid, 2-[(3-fluorophenyl)thio]-
• CAS No: 139008-98-3
• MF: C₁₃H₉FO₂S
• MW: 248.272765874863
• CID: 1258564
• Update Time: 2024-08-04

Benzoic acid, 2-[(3-fluorophenyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-[(3-fluorophenyl)thio]-

• Inchi： 1S/C13H9FO2S/c14-9-4-3-5-10(8-9)17-12-7-2-1-6-11(12)13(15)16/h1-8H,(H,15,16)
• InChI Key： MNUUNHOMMOJUFO-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC=C1SC1=CC=CC(F)=C1

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• Boiling Point: 386.7±27.0 °C(Predicted)
• pka: 3.38±0.36(Predicted)